Cas no 1247849-31-5 (N-Cyclobutyl-4-(trifluoromethyl)aniline)

• Product Name: N-Cyclobutyl-4-(trifluoromethyl)aniline
• CAS No: 1247849-31-5
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 5049747
• PubChem ID: 61778885
• Update Time: 2026-02-28

N-Cyclobutyl-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-cyclobutyl-4-(trifluoromethyl)aniline
• N-Cyclobutyl-4-(trifluoromethyl)aniline

• Inchi： 1S/C11H12F3N/c12-11(13,14)8-4-6-10(7-5-8)15-9-2-1-3-9/h4-7,9,15H,1-3H2
• InChI Key： YQZSOEPAQWDTJZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC1CCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• XLogP3: 3.7
• Topological Polar Surface Area: 12

Additional information on N-Cyclobutyl-4-(trifluoromethyl)aniline

N-Cyclobutyl-4-(Trifluoromethyl)Aniline: A Comprehensive Overview

The compound N-Cyclobutyl-4-(trifluoromethyl)aniline, identified by the CAS number 1247849-31-5, is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutyl group attached to the nitrogen atom of an aniline derivative, along with a trifluoromethyl substituent at the para position of the aromatic ring. The combination of these groups imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of N-Cyclobutyl-4-(trifluoromethyl)aniline in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its ability to act as a building block for constructing high-performance polymers with tailored electronic properties. The trifluoromethyl group, known for its strong electron-withdrawing effect, significantly influences the conjugation and stability of the resulting polymers. This makes the compound a promising candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

In addition to its role in polymer synthesis, N-Cyclobutyl-4-(trifluoromethyl)aniline has also been investigated for its potential in drug discovery. The cyclobutyl group, which introduces a rigid and strained structure, has been shown to enhance the bioavailability and pharmacokinetic properties of certain drug candidates. Recent research has focused on its use as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders and cancer progression. The compound's unique structure allows for precise modulation of bioactivity through strategic substitution patterns.

The synthesis of N-Cyclobutyl-4-(trifluoromethyl)aniline typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These improvements have made the compound more accessible for large-scale applications in both academia and industry.

From an environmental perspective, the stability and biodegradability of N-Cyclobutyl-4-(trifluoromethyl)aniline have been thoroughly evaluated to ensure minimal ecological impact. Studies indicate that the compound exhibits moderate persistence in aquatic environments, with degradation rates influenced by factors such as pH and temperature. These findings are critical for guiding safe handling practices and waste management strategies in industrial settings.

In conclusion, N-Cyclobutyl-4-(trifluoromethyl)aniline (CAS No. 1247849-31-5) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial contexts is expected to grow further.